Cas no 1782253-45-5 (2-amino-1-(2,3-dihydro-1H-inden-4-yl)propan-1-one)

• Product Name: 2-amino-1-(2,3-dihydro-1H-inden-4-yl)propan-1-one
• CAS No: 1782253-45-5
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 5843473
• PubChem ID: 84051205
• Update Time: 2025-06-22

2-amino-1-(2,3-dihydro-1H-inden-4-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2,3-dihydro-1H-inden-4-yl)propan-1-one
• EN300-1749369
• 1782253-45-5

• Inchi： 1S/C12H15NO/c1-8(13)12(14)11-7-3-5-9-4-2-6-10(9)11/h3,5,7-8H,2,4,6,13H2,1H3
• InChI Key： GGTLTYIUOMQZNS-UHFFFAOYSA-N
• SMILES： O=C(C(C)N)C1=CC=CC2CCCC=21

Computed Properties

• Exact Mass: 189.115364102g/mol
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-amino-1-(2,3-dihydro-1H-inden-4-yl)propan-1-one

2-Amino-1-(2,3-Dihydro-1H-Inden-4-Yl)Propan-1-One: A Comprehensive Overview

2-Amino-1-(2,3-dihydro-1H-inden-4-yl)propan-1-one, also known by its CAS number 1782253-45-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an indene moiety with an amino ketone group. The indene ring system, a bicyclic structure consisting of a benzene ring fused to a cyclopropane ring, contributes to the compound's stability and potential bioactivity. The amino ketone group further enhances its functional versatility, making it a valuable substrate for various chemical modifications and biological assays.

Recent studies have highlighted the potential of 2-amino-1-(2,3-dihydro-1H-inden-4-yl)propan-1-one in drug discovery and development. Researchers have explored its role as a precursor for the synthesis of bioactive molecules, particularly in the context of kinase inhibitors and other enzyme-targeted therapies. The compound's ability to undergo nucleophilic addition reactions has been leveraged to construct complex molecular frameworks with desired pharmacokinetic properties.

The synthesis of 1782253-45-5 involves a multi-step process that typically begins with the preparation of the indene derivative. This is followed by functionalization at the 4-position of the indene ring to introduce the amino ketone group. Advanced synthetic techniques, such as catalytic hydrogenation and cross-coupling reactions, have been employed to optimize the yield and purity of the compound. These methods not only ensure high-quality product formation but also align with green chemistry principles by minimizing waste and energy consumption.

In terms of applications, 2-amino-1-(2,3-dihydro-1H-inden-4-yl)propan-1-one has shown promise in both academic research and industrial settings. Its use as an intermediate in pharmaceutical synthesis has been documented in several recent publications, where it serves as a key building block for constructing bioactive compounds. Additionally, the compound has been investigated for its potential in materials science, particularly in the development of novel polymers and organic semiconductors.

The structural uniqueness of CAS 1782253-45-5 also makes it an attractive candidate for studying chemical reactivity under various conditions. For instance, researchers have examined its behavior under photochemical reactions, revealing insights into its excited-state dynamics and potential for light-induced transformations. Such studies contribute to a deeper understanding of the compound's electronic properties and pave the way for innovative applications in optoelectronics.

In conclusion, 2-amino-1-(2,3-dihydro-1H-inden-4-Yl)Propan-One, or CAS 1782253 45 5 (as it is sometimes abbreviated), stands out as a versatile and intriguing molecule with diverse applications across multiple disciplines. Its role as a key intermediate in drug discovery, combined with its potential in materials science and chemical research, underscores its importance in contemporary scientific endeavors. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to both academic and industrial advancements.